Cas no 70335-43-2 (3-bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride)

• Product Name: 3-bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride
• CAS No: 70335-43-2
• MF: C₉H₁₀BrClO₂S
• MW: 297.596499919891
• CID: 5228849
• Update Time: 2025-10-23

3-bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-bromo-2,4,6-trimethyl-
• 3-bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride

• Inchi： 1S/C9H10BrClO2S/c1-5-4-6(2)9(14(11,12)13)7(3)8(5)10/h4H,1-3H3
• InChI Key： SVYVHXPOWQCOCW-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(C)C=C(C)C(Br)=C1C

Additional information on 3-bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride

Recent Advances in the Application of 3-Bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride (CAS 70335-43-2) in Chemical Biology and Pharmaceutical Research

The sulfonyl chloride derivative 3-bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride (CAS 70335-43-2) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This compound's unique structural features, including the electron-withdrawing sulfonyl chloride group and sterically hindered bromo-trimethylbenzene moiety, make it particularly useful for the development of novel pharmaceutical intermediates and bioactive probes.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's effectiveness as a key precursor in the synthesis of sulfonamide-based protease inhibitors. The bromine substituent at the 3-position allows for further functionalization through cross-coupling reactions, while the sulfonyl chloride group serves as an excellent leaving group for nucleophilic substitution reactions with various amines.

In drug discovery applications, researchers at several major pharmaceutical companies have utilized 70335-43-2 as a core scaffold for developing new classes of kinase inhibitors. The compound's ability to form stable covalent bonds with target proteins while maintaining good pharmacokinetic properties has been particularly noteworthy. A 2024 study published in ACS Chemical Biology reported successful application of derivatives of this compound in selective protein labeling and activity-based protein profiling.

The synthetic utility of 3-bromo-2,4,6-trimethylbenzene-1-sulfonyl chloride has been further expanded through recent methodological developments. A team at MIT developed a novel continuous flow chemistry approach that significantly improves the safety and scalability of reactions involving this sensitive sulfonyl chloride compound (Nature Chemistry, 2023). This advancement addresses previous challenges associated with handling this reactive intermediate on industrial scales.

From a safety and regulatory perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have provided important data on the compound's environmental fate and occupational exposure limits. These findings are particularly relevant as industrial applications of this intermediate continue to grow in the pharmaceutical manufacturing sector.

Looking forward, the unique properties of 70335-43-2 position it as a promising candidate for emerging areas such as targeted protein degradation and covalent drug discovery. Several research groups are currently investigating its potential in PROTAC (proteolysis targeting chimera) development, leveraging both its sulfonyl chloride reactivity and the versatility of its bromoarene functionality for further structural elaboration.